Cas no 1244030-93-0 (3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid
• CAS No: 1244030-93-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4580186
• PubChem ID: 50990509
• Update Time: 2025-11-01

3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic Acid
• Benzoic acid, 3-(2-oxo-1-pyrrolidinyl)-5-(trifluoromethyl)-
• AKOS010485480
• EN300-68447
• 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoicacid
• Z797664698
• SCHEMBL12097649
• DB-182631
• 3-(2-oxo-pyrrolidin-1-yl)-5-trifluoromethyl-benzoic acid
• 3-(2-Oxo-1-pyrrolidinyl)-5-(trifluoromethyl)benzoic acid
• 1244030-93-0
• CS-0257899
• F74499
• 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)8-4-7(11(18)19)5-9(6-8)16-3-1-2-10(16)17/h4-6H,1-3H2,(H,18,19)
• InChI Key： PMPCVGQVNAPMHY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(N2CCCC2=O)=C1

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid

3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid (CAS No. 1244030-93-0): An Overview of Its Structure, Properties, and Applications

3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid (CAS No. 1244030-93-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a benzoic acid core substituted with a 2-oxopyrrolidine moiety and a trifluoromethyl group, which contribute to its distinct chemical and biological properties.

The structure of 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid is particularly noteworthy. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The 2-oxopyrrolidine moiety, on the other hand, introduces a polar functional group that can participate in hydrogen bonding, thereby influencing the compound's solubility and binding affinity to biological targets.

Recent studies have explored the biological activities of 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiproliferative activity against cancer cells. Research has demonstrated that 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and MAPK, which are crucial for cell survival and proliferation.

In addition to its therapeutic potential, 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid has also been investigated for its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. Its high lipophilicity facilitates cellular uptake, while its metabolic stability ensures prolonged bioavailability.

The synthesis of 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 5-trifluoromethylbenzoyl chloride with 2-pyrrolidinone in the presence of a base such as triethylamine. This method provides a straightforward and efficient route to the target compound with high yields.

Despite its promising properties, further research is needed to fully understand the safety profile of 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid. Preclinical studies have generally shown good tolerability at therapeutic doses, but comprehensive toxicological evaluations are essential before advancing to clinical trials. Ongoing studies are also exploring potential drug-drug interactions and long-term safety concerns.

In conclusion, 3-(2-oxopyrrolidin-1-yl)-5-(trifluoromethyl)benzoic acid (CAS No. 1244030-93-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure confers favorable biological activities and pharmacokinetic properties, making it an attractive candidate for further development as a therapeutic agent. Continued research will undoubtedly uncover more about its potential benefits and applications in the future.